4-nitro-1H-pyrazol-5-amine hydrochloride
Description
4-nitro-1H-pyrazol-5-amine hydrochloride is a chemical compound with the CAS Number: 201599-35-1 . It has a molecular weight of 164.55 . The compound is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The IUPAC Name for this compound is 4-nitro-1H-pyrazol-5-amine hydrochloride . The InChI Code is 1S/C3H4N4O2.ClH/c4-3-2(7(8)9)1-5-6-3;/h1H,(H3,4,5,6);1H .Physical And Chemical Properties Analysis
4-nitro-1H-pyrazol-5-amine hydrochloride is a powder that is stored at room temperature . It has a molecular weight of 164.55 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-nitro-1H-pyrazol-5-amine hydrochloride involves the reaction of 4-nitro-1H-pyrazole with hydroxylamine hydrochloride followed by reduction with sodium dithionite and subsequent protonation with hydrochloric acid.", "Starting Materials": [ "4-nitro-1H-pyrazole", "hydroxylamine hydrochloride", "sodium dithionite", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 4-nitro-1H-pyrazole (1.0 g, 8.5 mmol) and hydroxylamine hydrochloride (1.2 g, 17 mmol) in 20 mL of ethanol.", "Step 2: Heat the mixture at reflux for 2 hours.", "Step 3: Cool the mixture to room temperature and filter off the precipitate.", "Step 4: Dissolve the crude product in 20 mL of water and add sodium dithionite (1.5 g, 10 mmol).", "Step 5: Stir the mixture at room temperature for 1 hour.", "Step 6: Acidify the mixture with hydrochloric acid (1 M) until pH 1-2 is reached.", "Step 7: Filter off the precipitate and wash with water.", "Step 8: Dry the product under vacuum to obtain 4-nitro-1H-pyrazol-5-amine hydrochloride as a yellow solid (yield: 70-80%)." ] } | |
CAS RN |
201599-35-1 |
Product Name |
4-nitro-1H-pyrazol-5-amine hydrochloride |
Molecular Formula |
C3H5ClN4O2 |
Molecular Weight |
164.6 |
Purity |
95 |
Origin of Product |
United States |
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